Cas no 31098-42-7 (Amifostine thiol)

Amifostine thiol (WR-1065) is an active metabolite of the cytoprotective agent amifostine (hy-b0639) Amifostine thiol is a cell protective agent with radiation protection ability Amifostine thiol activates p53 through JNK dependent signaling pathway
Amifostine thiol structure
Amifostine thiol structure
Product Name:Amifostine thiol
CAS No:31098-42-7
Molecular Formula:C5H14N2S
Molecular Weight:134.24306
MDL:MFCD00296912
CID:312907
PubChem ID:104807

Amifostine thiol Properties

Names and Identifiers

    • Ethanethiol,2-[(3-aminopropyl)amino]-
    • 2-(3-aminopropylamino)ethanethiol
    • Amifostine thiol
    • Ethanethiol, 2-((3-aminopropyl)amino)-
    • n-(2-mercaptoethyl)-1,3-propanediamine
    • NCI60_003068
    • 2-((3-Aminopropyl)amino)ethanethiol
    • AMINOPROPYL)AMINO)ETHANETHIOL, 2-((3-
    • SCHEMBL38865
    • CHEMBL1201382
    • 2-[(3-aminopropyl)amino]ethane-1-thiol
    • NCI60_016501
    • WR 1065
    • FT-0700628
    • UGH
    • UNII-05P3K9I49L
    • WR-1065
    • N-(2-mercaptoethyl)-1,3-diaminopropane
    • DTXSID90953197
    • CS-0142440
    • 31098-42-7
    • HY-137864
    • EN300-7240484
    • NSC-647527
    • 2-((3-Aminopropyl)amino)ethyl hydrosulfide
    • AMIFOSTINE THIOL [USP-RS]
    • C07651
    • BRN 2069586
    • Ethanethiol, 2-[(3-aminopropyl)amino]-
    • Q27104998
    • WR1065
    • NSC647527
    • 05P3K9I49L
    • AKOS006273087
    • 2-[(3-aminopropyl)amino]ethanethiol
    • MS-22792
    • CHEBI:72583
    • DA-70770
    • AMIFOSTINE THIOL (USP-RS)
    • G12584
    • DA-59152
    • MDL: MFCD00296912
    • InChIKey: YHPLKWQJMAYFCN-UHFFFAOYSA-N
    • Inchi: InChI=1S/C5H14N2S/c6-2-1-3-7-4-5-8/h7-8H,1-6H2
    • SMILES: NCCCNCCS

Computed Properties

  • Exact Mass: 134.08776963g/mol
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 134.08776963g/mol
  • Heavy Atom Count: 8
  • Complexity: 41.4
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.5
  • Topological Polar Surface Area: 39Ų

Amifostine thiol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0032KB-5mg
Ethanethiol, 2-[(3-aminopropyl)amino]-
31098-42-7 95%
5mg
$100.00 2024-05-06
A2B Chem LLC
AB42491-5mg
Ethanethiol, 2-[(3-aminopropyl)amino]-
31098-42-7 95%
5mg
$93.00 2024-04-20
Ambeed
A1441585-5mg
2-(3-Aminopropylamino)ethanethiol
31098-42-7 98%
5mg
$70.0 2025-02-27
Enamine
EN300-7240484-0.05g
2-[(3-aminopropyl)amino]ethane-1-thiol
31098-42-7
0.05g
$281.0
eNovation Chemicals LLC
Y1003227-1g
2-(3-aminopropylamino)ethanethiol
31098-42-7 95%
1g
$600 2022-06-08
MedChemExpress
HY-137864-10mg
Amifostine thiol
31098-42-7 ≥95.0%
10mg
¥900 2024-05-22
TRC
A576818-50mg
Amifostine Thiol
31098-42-7
50mg
$ 322.00 2023-04-19

Amifostine thiol Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:31098-42-7)Amifostine thiol
A1025899
Purity:99%/99%
Quantity:100mg/250mg
Price($):251.0/464.0